Cas no 1374658-63-5 (2-(3-aminocyclohexyl)acetic acid hydrochloride, Mixture of diastereomers)

• Product Name: 2-(3-aminocyclohexyl)acetic acid hydrochloride, Mixture of diastereomers
• CAS No: 1374658-63-5
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 6451824
• PubChem ID: 165934750
• Update Time: 2025-10-30

2-(3-aminocyclohexyl)acetic acid hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminocyclohexyl)acetic acid hydrochloride, Mixture of diastereomers
• Cyclohexaneacetic acid, 3-amino-, hydrochloride (1:1)
• Z5087190945
• EN300-19123691
• 2-(3-aminocyclohexyl)acetic acid hydrochloride
• 1374658-63-5
• (3-aminocyclohexyl)acetic acid hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c9-7-3-1-2-6(4-7)5-8(10)11;/h6-7H,1-5,9H2,(H,10,11);1H
• InChI Key： IPBDSSWLAGCHPS-UHFFFAOYSA-N
• SMILES： C(C1CCCC(N)C1)C(=O)O.Cl

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(3-aminocyclohexyl)acetic acid hydrochloride, Mixture of diastereomers

Introduction to 2-(3-aminocyclohexyl)acetic acid hydrochloride, Mixture of diastereomers (CAS No. 1374658-63-5)

2-(3-aminocyclohexyl)acetic acid hydrochloride, Mixture of diastereomers, identified by the Chemical Abstracts Service Number (CAS No.) 1374658-63-5, is a specialized compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This mixture of diastereomers represents a complex but highly valuable chemical entity, combining the structural features of cyclohexylamine and acetic acid derivatives in a salt form. The hydrochloride salt enhances the solubility and stability of the compound, making it more amenable for various biochemical and pharmacological applications.

The structure of 2-(3-aminocyclohexyl)acetic acid hydrochloride is characterized by a chiral center in the cyclohexyl ring, leading to the formation of a mixture of diastereomers. This stereochemical complexity is not merely a feature but a deliberate design choice, as diastereomers often exhibit distinct pharmacokinetic and pharmacodynamic properties. In drug development, such stereochemical diversity can be exploited to optimize efficacy while minimizing side effects, a principle that has been increasingly recognized in modern medicinal chemistry.

The hydrochloride form of this compound is particularly noteworthy for its improved physicochemical properties. The salt form enhances the compound's solubility in aqueous media, which is crucial for formulation development in drug delivery systems. This solubility advantage allows for easier administration via oral or injectable routes, broadening its potential therapeutic applications. Furthermore, the hydrochloride salt contributes to better crystalline stability, reducing degradation during storage and transportation.

Recent advancements in pharmaceutical research have highlighted the importance of chiral compounds in drug design. The mixture of diastereomers in 2-(3-aminocyclohexyl)acetic acid hydrochloride exemplifies how stereochemistry can be leveraged to develop novel therapeutic agents. Studies have shown that different diastereomers can interact with biological targets in unique ways, offering opportunities for targeted drug action. For instance, one diastereomer might exhibit potent binding to a specific enzyme while another might show improved metabolic stability, providing researchers with a toolkit to fine-tune drug properties.

The synthesis and characterization of this compound have been subjects of considerable interest in academic and industrial laboratories. The preparation typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes, followed by salt formation with hydrochloric acid. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure high purity and correct stereochemical configuration. These analytical techniques are critical for confirming the identity and purity of the final product.

In the context of drug discovery, 2-(3-aminocyclohexyl)acetic acid hydrochloride has been explored as a potential intermediate or lead compound for various therapeutic indications. Its structural motif is reminiscent of known bioactive molecules, suggesting possible applications in areas such as central nervous system (CNS) disorders, inflammation, and pain management. Preliminary studies have indicated that derivatives of this compound may modulate neurotransmitter pathways or inhibit inflammatory mediators, although further research is needed to fully elucidate its mechanism of action.

The pharmacokinetic profile of this mixture is another area where significant attention has been focused. Diastereomers often exhibit different absorption, distribution, metabolism, excretion (ADME), and toxicity (T) profiles due to their distinct spatial arrangements. Understanding these differences is essential for optimizing drug formulations and predicting clinical outcomes. Advanced computational methods, such as molecular modeling and simulation techniques, are being employed to predict how each diastereomer will behave within biological systems.

From an industrial perspective, the production scalability of 2-(3-aminocyclohexyl)acetic acid hydrochloride is a key consideration for its commercial viability. Process optimization efforts aim to maximize yield while maintaining high enantiomeric purity—a critical factor for pharmaceutical applications where impurities can affect safety and efficacy. Continuous flow chemistry has emerged as a promising approach for large-scale synthesis due to its efficiency and reproducibility.

The regulatory landscape also plays a significant role in the development and commercialization of this compound. Regulatory agencies require comprehensive data on its safety and efficacy before approving it for therapeutic use. This includes preclinical studies involving animal models as well as human clinical trials if intended for medical applications. Compliance with Good Manufacturing Practices (GMP) ensures that the final product meets stringent quality standards.

Future directions in research may focus on developing more refined derivatives of this compound or exploring its potential in combination therapies. The ability to fine-tune its pharmacological properties through structural modifications opens up numerous possibilities for addressing complex diseases more effectively. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.